Cas no 22796-15-2 (Benzenemethanol,4-(1,1-dimethylethyl)-a,a-bis(trifluoromethyl)-)

• Product Name: Benzenemethanol,4-(1,1-dimethylethyl)-a,a-bis(trifluoromethyl)-
• CAS No: 22796-15-2
• MF: C₁₃H₁₄F₆O
• MW: 300.240085124969
• CID: 267104
• PubChem ID: 337237
• Update Time: 2025-04-19

Benzenemethanol,4-(1,1-dimethylethyl)-a,a-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(1,1-dimethylethyl)-a,a-bis(trifluoromethyl)-
• 2-(4-tert-butylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• 1,1,1,3,3,3-hexafluoro-2-(4-tert-butylphenyl)-2-propanol
• 1,1,1,3,3,3-hexafluoro-2-(p-tert-butyl)phenyl-2-propanol
• 4-t-Butyl-(hexafluoro-2-hydroxy-2-propyl)-benzol
• AC1L7LAT
• Hexafluor-2-(p-tert-butylphenyl)-2-propanol
• NSC354413
• 2-[4-(tert-Butyl)phenyl]-1,1,1,3,3,3-hexafluoro-2-propanol
• 2-(4-(tert-Butyl)phenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• SCHEMBL18671898
• NSC-354413
• 22796-15-2
• Benzenemethanol, 4-(1,1-dimethylethyl)-.alpha.,.alpha.-bis(trifluoromethyl)-
• SFLJPJLXJXMIOY-UHFFFAOYSA-N
• SY315434
• DTXSID20320070

• Inchi： 1S/C13H14F6O/c1-10(2,3)8-4-6-9(7-5-8)11(20,12(14,15)16)13(17,18)19/h4-7,20H,1-3H3
• InChI Key： SFLJPJLXJXMIOY-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(=CC=1)C(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 300.09492
• Monoisotopic Mass: 300.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 282.3°C at 760 mmHg
• Flash Point: 124.5°C
• Refractive Index: 1.427
• PSA: 20.23
• LogP: 4.29630